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Cat. No.: B16194956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Sharpless asymmetric dihydroxylation (SAD) is a powerful and highly reliable method for

the enantioselective synthesis of chiral vicinal diols from prochiral alkenes.[1][2] Developed by

K. Barry Sharpless, for which he was awarded a share of the 2001 Nobel Prize in Chemistry,

this reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine

ligand to achieve high enantioselectivities.[3] The resulting chiral diols are crucial intermediates

in the synthesis of a wide range of biologically active compounds, including natural products,

pharmaceuticals, and other medicinally important molecules.[1][4] This methodology is integral

to modern synthetic organic chemistry due to its broad substrate scope, predictable

stereochemical outcome, and operational simplicity, often employing pre-packaged reagent

mixtures known as AD-mix.[5]

Principle and Mechanism
The SAD reaction involves the oxidation of an alkene to a syn-diol. The key to the asymmetry is

a chiral ligand, derived from dihydroquinine (DHQ) or dihydroquinidine (DHQD), which

coordinates to the osmium tetroxide catalyst. This coordination creates a chiral environment
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that directs the dihydroxylation to one of the two faces of the alkene, leading to a specific

enantiomer of the diol.[6]

The catalytic cycle proceeds through several key steps:

Complex Formation: The chiral ligand reversibly binds to osmium tetroxide (OsO₄) to form a

chiral catalyst complex.[3]

Cycloaddition: The OsO₄-ligand complex undergoes a [3+2]-cycloaddition with the alkene to

form a cyclic osmate ester intermediate.[3][5]

Hydrolysis: The osmate ester is hydrolyzed to release the chiral diol and a reduced

osmium(VI) species.[3][7]

Reoxidation: A stoichiometric co-oxidant, typically potassium ferricyanide (K₃Fe(CN)₆) or N-

methylmorpholine N-oxide (NMO), regenerates the osmium(VIII) tetroxide, allowing the

catalytic cycle to continue. This regeneration step is crucial as it dramatically reduces the

required amount of the highly toxic and expensive osmium tetroxide.[3][5]

A secondary catalytic cycle can occur if the osmate ester is oxidized before hydrolysis, which

can lead to lower enantioselectivity. This secondary pathway can be suppressed by using a

higher molar concentration of the chiral ligand.[3]
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Caption: Catalytic cycle of the Sharpless asymmetric dihydroxylation.

Reagents and Stereoselectivity
The reaction is most conveniently carried out using commercially available reagent mixtures

called AD-mix-α and AD-mix-β.[8] These mixtures contain the potassium osmate catalyst, the

potassium ferricyanide co-oxidant, potassium carbonate base, and the chiral ligand.[9]

AD-mix-α contains the ligand (DHQ)₂PHAL, derived from dihydroquinine.[9]

AD-mix-β contains the pseudoenantiomeric ligand (DHQD)₂PHAL, derived from

dihydroquinidine.[9]
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The choice between AD-mix-α and AD-mix-β determines the absolute stereochemistry of the

resulting diol. A simple mnemonic is used to predict the facial selectivity: the alkene is drawn in

a horizontal plane, and the substituents are classified by size (Large, Medium, Small).

AD-mix-β delivers the hydroxyl groups to the top face (β-face).[10]

AD-mix-α delivers the hydroxyl groups to the bottom face (α-face).[10]
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Start

1. Prepare t-BuOH/H₂O solvent.
2. Add AD-mix and stir until two clear phases form.

3. Cool reaction mixture to 0°C in an ice bath.

4. Add alkene substrate (and methanesulfonamide if needed).

5. Stir vigorously at 0°C for 6-24h until TLC shows consumption of alkene.

6. Add solid sodium sulfite and warm to room temperature.
Stir for 1h.

7. Extract with ethyl acetate (3x).

8. Wash combined organic layers with saturated NaCl (brine).
9. Dry over MgSO₄ or Na₂SO₄.

10. Filter, concentrate under reduced pressure.
11. Purify by column chromatography.

End (Chiral Diol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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